5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: 5-pyridin-4-yl-1H-pyrrole-3-carboxamide
• InChI: InChI=1S/C10H9N3O/c11-10(14)8-5-9(13-6-8)7-1-3-12-4-2-7/h1-6,13H,(H2,11,14)
• InChI Key: OXICPNWEGVWEMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC(=CN2)C(=O)N

Description

5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of acid 45 (137 mg, 0.61 mmol) in DIEA (213 μL, 1.22 mmol) and anhydrous THF (8 mL), cooled at 0° C., EDCI (175 mg, 0.09 mmol) and HOBT.NH3 (137 mg, 0.9 mmol) were added and the solution was stirred overnight at rt. The solution was concentrated, water was added and the product was extracted with DCM. The organic layer was washed with water, dried and concentrated to give a solid that was triturated with Et2O to afford 50 mg (44%) of 5-pyridin-4-yl-1H-pyrrole-3-carboxylic acid amide.

Synthesis routes and methods II

Procedure details

To a solution of acid 45 (137 mg, 0.61 mmol) in DIEA (213 μL, 1.22 mmol) and anhydrous THF (8 mL), cooled at 0° C., EDCI (175 mg, 0.09 mmol) and HOBT-NH3 (137 mg, 0.9 mmol) were added and the solution was stirred overnight at rt. The solution was concentrated, water was added and the product was extracted with DCM. The organic layer was washed with water, dried and concentrated to give a solid that was triturated with Et2O to afford 50 mg (44%) of 5-pyridin-4-yl-1H-pyrrole-3-carboxylic Acid Amide.